Cas no 280110-76-1 (2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride)

2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a methyl group and a piperidin-4-yl moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and chemical research applications. This compound is of interest due to its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its structural features, including the oxadiazole ring and basic piperidine nitrogen, contribute to its versatility in drug discovery. The compound is typically characterized by high purity and consistent quality for reliable experimental results.
2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride structure
280110-76-1 structure
Product Name:2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride
CAS No:280110-76-1
MF:C8H14ClN3O
MW:203.669260501862
MDL:MFCD16294677
CID:1088549
PubChem ID:24950369
Update Time:2025-05-28

2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride
    • AK134912
    • Piperidine, 4-(5-methyl-1,3,4-oxadiazol-2-yl)-, monohydrochloride
    • KWWITUHAHGIRPF-UHFFFAOYSA-N
    • AX8256862
    • ST24040856
    • 4-(5-Methyl-[1,3,4]oxadiazole-2-yl)-piperidine hydrochloride
    • DB-090439
    • 2-METHYL-5-(PIPERIDIN-4-YL)-1,3,4-OXADIAZOLE HCL
    • A876808
    • 2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazolehydrochloride
    • SCHEMBL5005687
    • AKOS017343955
    • CHEMBL502932
    • 280110-76-1
    • 4-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine HCl
    • 4-(5-Methyl-1,3,4-oxadiazol-2-yl)piperidine hydrochloride
    • C74449
    • 2-methyl-5-piperidin-4-yl-1,3,4-oxadiazole;hydrochloride
    • DS-4858
    • MFCD16294677
    • MDL: MFCD16294677
    • Inchi: 1S/C8H13N3O.ClH/c1-6-10-11-8(12-6)7-2-4-9-5-3-7;/h7,9H,2-5H2,1H3;1H
    • InChI Key: KWWITUHAHGIRPF-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C)=NN=C1C1CCNCC1

Computed Properties

  • Exact Mass: 203.0825398g/mol
  • Monoisotopic Mass: 203.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51

2-Methyl-5-(piperidin-4-yl)-1,3,4-oxadiazole hydrochloride Security Information

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